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Introduction

Ceramides are a class of bioactive sphingolipids that play a crucial role in various cellular
processes, including signaling, differentiation, proliferation, and apoptosis.[1][2] Specifically,
C16 ceramide (N-palmitoyl-D-erythro-sphingosine) has been implicated as a key mediator in
cellular stress responses, tumor suppression, and metabolic regulation.[3][4][5] Dysregulation
of C16 ceramide levels has been associated with numerous diseases, including cancer,
diabetes, and neurodegenerative disorders. Consequently, the accurate and sensitive
quantification of C16 ceramide in biological matrices is essential for advancing our
understanding of its physiological and pathological roles and for the development of novel
therapeutic interventions.

This application note provides a detailed protocol for the quantification of C16 ceramide
species in various biological samples using a robust and sensitive Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) method. The described methodology is suitable for
researchers in academia and industry engaged in drug discovery and development, as well as
those investigating the intricate roles of sphingolipids in health and disease.

C16 Ceramide Signaling Pathways

C16 ceramide is a central molecule in sphingolipid metabolism and signaling. It can be
generated through the de novo synthesis pathway, the breakdown of sphingomyelin by
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sphingomyelinases, or the salvage pathway.[1] As a signaling molecule, C16 ceramide can
directly interact with and modulate the activity of various proteins. For instance, it has been
shown to bind directly to the p53 tumor suppressor protein, leading to its stabilization and
activation in response to cellular stress.[3] Furthermore, C16 ceramide is involved in the
regulation of the mTOR signaling pathway, which is a central regulator of cell growth and
proliferation.[4][5] It also plays a significant role in TNF-a induced apoptosis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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